Cas no 2137418-86-9 (2-[(4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid)

• Product Name: 2-[(4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid
• CAS No: 2137418-86-9
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 5916176
• PubChem ID: 165748985
• Update Time: 2025-06-08

2-[(4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2137418-86-9
• 2-[(4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid
• EN300-743859

• Inchi： 1S/C21H21NO5/c23-14-9-13(10-20(24)25)22(11-14)21(26)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19,23H,9-12H2,(H,24,25)/t13?,14-/m0/s1
• InChI Key： NGUYRBGRLNLSBZ-KZUDCZAMSA-N
• SMILES： O[C@@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-[(4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid

2-[(4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid: A Comprehensive Overview

The compound with CAS No. 2137418-86-9, known as 2-[(4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug discovery. This compound is particularly notable for its role in peptide synthesis, where it serves as a key intermediate in the construction of complex biomolecules. The structure of this compound is characterized by a pyrrolidine ring system, which is a five-membered nitrogen-containing ring, and a fluorenylmethyloxycarbonyl (Fmoc) group, a widely used protecting group in peptide chemistry.

Recent advancements in peptide synthesis have highlighted the importance of Fmoc-based protecting groups in improving the efficiency and precision of peptide assembly. The Fmoc group is particularly advantageous due to its stability under basic conditions and its ability to be easily removed under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). The presence of the Fmoc group in this compound underscores its role as a critical intermediate in the synthesis of bioactive peptides and proteins.

The stereochemistry of this compound is also a critical factor in its functionality. The (4S) configuration at the pyrrolidine ring ensures proper spatial arrangement of the functional groups, which is essential for the molecule's reactivity and selectivity in synthetic processes. This stereochemical specificity is particularly important in the context of enantioselective synthesis, where the precise control of molecular geometry is crucial for obtaining desired products.

In terms of applications, this compound has found extensive use in the development of therapeutic agents. Its role as an intermediate in peptide synthesis has contributed to the creation of various bioactive molecules with potential applications in treating diseases such as cancer, infectious diseases, and neurodegenerative disorders. Recent studies have also explored its utility in the synthesis of cyclic peptides, which are known for their potent biological activities and potential as drug candidates.

The synthesis of 2-[(4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the installation of the Fmoc group, stereochemical control during ring formation, and purification to ensure high purity levels. These steps are meticulously optimized to ensure scalability and reproducibility, making this compound accessible for large-scale production.

From an environmental standpoint, researchers have increasingly focused on developing sustainable methods for synthesizing such compounds. Recent advancements have explored the use of green chemistry principles, such as catalytic processes and biodegradable solvents, to minimize the environmental footprint associated with its production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, 2-[(4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid stands as a pivotal molecule in modern chemical synthesis. Its unique structure, stereochemical properties, and versatile applications make it an indispensable tool in peptide chemistry and drug discovery. As research continues to uncover new synthetic pathways and applications for this compound, its role in advancing therapeutic development is expected to grow significantly.